Cas no 1909318-62-2 (methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate)

• Product Name: methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate
• CAS No: 1909318-62-2
• MDL: MFCD29907087
• CID: 4628965
• PubChem ID: 122163596
• Update Time: 2025-10-09

methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate

• MDL： MFCD29907087

Additional information on methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate

Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate (CAS No. 1909318-62-2): A Comprehensive Overview

Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate, identified by its CAS number 1909318-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with a hydroxylated butenynyl group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate consists of a pyridine ring connected to a carboxylate ester group and a 4-hydroxybutenynyl side chain. This configuration imparts distinct reactivity and binding capabilities, making it an intriguing molecule for drug discovery and development. The presence of both hydroxyl and triple-bond functionalities in the side chain enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate is no exception, and its unique structural features have led to several promising applications in preclinical studies.

One of the most notable areas of research involving Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate is its potential as an intermediate in the synthesis of bioactive molecules. The hydroxyl and triple-bond groups provide versatile sites for chemical modification, allowing researchers to tailor the compound's properties for specific biological targets. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the triple bond can undergo various transformations such as cycloadditions or reductions, facilitating the creation of more complex structures.

Recent studies have highlighted the compound's potential in the development of antimicrobial agents. The pyridine core is known to exhibit antibacterial and antifungal properties, and the addition of a hydroxylated butenynyl group may enhance these effects by improving cell membrane permeability or interfering with essential metabolic pathways. Preliminary experiments have shown promising results in inhibiting the growth of several pathogenic microorganisms, suggesting that this compound could be a valuable asset in combating resistant strains.

Another area where Methyl 5-(4-hydroxybut-1-yn-1-yl)pyridine-2-carboxylate shows promise is in the field of anticancer research. The structural features of this compound allow it to interact with various cellular targets involved in cancer progression. Specifically, the pyridine ring can bind to DNA or RNA, potentially disrupting oncogenic signaling pathways. Additionally, the hydroxyl and triple-bond groups may facilitate interactions with enzymes such as kinases or phosphatases, which are often overactive in cancer cells.

The synthesis of Methyl 5-(4-hydroxybut-1-yn-1-y l)pyridine -2-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by functionalization with a 4-hydroxybutenynyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve optimal results.

In conclusion, Methyl 5-(4-hydroxybut -1 -yn -1 -y l)pyridine -2 -carbox ylate (CAS No. 1909318 -62 -2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, particularly in areas such as antimicrobial agents and anticancer therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.